1-methyl-1'-[2-(1H-pyrazol-1-yl)benzyl]-1H,1'H-2,2'-biimidazole

• IUPAC Name: 1-methyl-2-[1-[(2-pyrazol-1-ylphenyl)methyl]imidazol-2-yl]imidazole
• InChI: InChI=1S/C17H16N6/c1-21-11-8-18-16(21)17-19-9-12-22(17)13-14-5-2-3-6-15(14)23-10-4-7-20-23/h2-12H,13H2,1H3
• InChI Key: WVXHRVKXORZWCT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1C2=NC=CN2CC3=CC=CC=C3N4C=CC=N4
• Molecular Formula: C17H16N6
• Molecular Weight: 304.3 g/mol

Description

Pyrazoles and imidazoles are classes of organic compounds that contain nitrogen atoms in their ring structure. They are part of a larger class of compounds known as azoles, which are five-membered aromatic rings containing at least one nitrogen atom. These compounds are widely used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

The synthesis of pyrazole and imidazole derivatives usually involves the reaction of diketones with hydrazine or phenylhydrazine. The specific synthesis route for “1-methyl-1’-[2-(1H-pyrazol-1-yl)benzyl]-1H,1’H-2,2’-biimidazole” would likely involve several steps, including the formation of the pyrazole and imidazole rings and the introduction of the benzyl and methyl groups.

Molecular Structure Analysis

The molecular structure of “1-methyl-1’-[2-(1H-pyrazol-1-yl)benzyl]-1H,1’H-2,2’-biimidazole” would be characterized by the presence of the pyrazole and imidazole rings, along with the benzyl and methyl groups. The exact structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

Pyrazoles and imidazoles can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and reduction. The specific reactions that “1-methyl-1’-[2-(1H-pyrazol-1-yl)benzyl]-1H,1’H-2,2’-biimidazole” could undergo would depend on the specific structure of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of “1-methyl-1’-[2-(1H-pyrazol-1-yl)benzyl]-1H,1’H-2,2’-biimidazole” would depend on its specific structure. In general, pyrazoles and imidazoles are stable compounds that are soluble in polar solvents.

Mechanism of Action

The mechanism of action of pyrazole and imidazole derivatives can vary widely depending on their specific structure and the biological target they interact with. Some pyrazole and imidazole derivatives are used as inhibitors of various enzymes, while others have antimicrobial, anti-inflammatory, or antitumor activity.

Future Directions

The future directions for research on “1-methyl-1’-[2-(1H-pyrazol-1-yl)benzyl]-1H,1’H-2,2’-biimidazole” would likely involve further studies on its synthesis, properties, and potential biological activities. Given the wide range of activities exhibited by pyrazole and imidazole derivatives, it could be a promising area of research.